Cas no 1214365-86-2 (3-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID)

• Product Name: 3-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID
• CAS No: 1214365-86-2
• MF: C₇H₃F₄NO₂
• MW: 209.09783577919
• CID: 1011151
• PubChem ID: 46318019
• Update Time: 2025-05-20

3-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID
• 3-Fluoro-6-(trifluoromethyl)picolinicacid
• F75744
• EN300-1695589
• 3-Fluoro-6-(trifluoromethyl)picolinic acid
• AKOS030233425
• MFCD15478067
• CS-0442448
• SVXHKNUBOYNCCU-UHFFFAOYSA-N
• 1214365-86-2
• AMY3167
• SY289794
• SCHEMBL22235111

• Inchi： 1S/C7H3F4NO2/c8-3-1-2-4(7(9,10)11)12-5(3)6(13)14/h1-2H,(H,13,14)
• InChI Key： SVXHKNUBOYNCCU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)O)N=1)F)(F)F

Computed Properties

• Exact Mass: 209.00999099g/mol
• Monoisotopic Mass: 209.00999099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID

3-FLUORO-6-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID (CAS No. 1214365-86-2): A Comprehensive Overview

3-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1214365-86-2) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique fluorinated and carboxylic acid functionalities, offers a wide range of applications and potential uses in the development of novel drugs and advanced materials.

The molecular structure of 3-fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid is composed of a pyridine ring with a fluorine atom at the 3-position, a trifluoromethyl group at the 6-position, and a carboxylic acid group at the 2-position. This combination of functional groups imparts distinct chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the interest in fluorinated compounds has surged due to their unique properties, such as enhanced metabolic stability, improved pharmacokinetic profiles, and increased binding affinity to biological targets. The presence of fluorine atoms in 3-fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid contributes to its enhanced stability and bioavailability, making it a valuable building block in drug discovery and development.

The trifluoromethyl group, in particular, is known for its electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This property is crucial in modulating the reactivity and selectivity of the compound in various chemical reactions. Additionally, the carboxylic acid group provides a reactive site for further functionalization, enabling the synthesis of diverse derivatives with tailored properties.

3-Fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of novel antiviral agents. Recent studies have demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and HIV. The unique combination of fluorine and trifluoromethyl groups enhances the antiviral efficacy by improving the compound's ability to penetrate viral membranes and inhibit viral replication.

Beyond antiviral applications, 3-fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid has also shown promise in the development of anticancer drugs. Research has indicated that certain derivatives of this compound possess selective cytotoxicity against cancer cells while exhibiting minimal toxicity to normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, making it a potential lead compound for further drug development.

In addition to its medicinal applications, 3-fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid has found utility in materials science. The presence of fluorinated groups imparts unique physical properties to polymers and other materials derived from this compound. For example, fluorinated polymers derived from this compound exhibit enhanced thermal stability, chemical resistance, and low surface energy, making them suitable for use in coatings, adhesives, and other advanced materials.

The synthetic accessibility of 3-fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the reaction of 3-fluoro-6-trifluoromethylpyridine with carbon dioxide under appropriate conditions to form the carboxylic acid derivative. These synthetic methods have been optimized to achieve high yields and purity levels, facilitating its widespread use in various applications.

In conclusion, 3-fluoro-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1214365-86-2) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique combination of fluorinated and carboxylic acid functionalities makes it an invaluable building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.